Cas no 80791-94-2 ( )

• Product Name: &nbsp
• CAS No: 80791-94-2
• MF: C₉H₁₁ClIN₃O₄
• MW: 387.558813333511
• CID: 986106
• PubChem ID: 494310
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[(2S,3S,4S,5S)-3-chloro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one
• 2(1H)-Pyrimidinone, 1-(2-chloro-2-deoxy-beta-L-ribofuranosyl)-3,4-dihydro-4-imino-5-iodo-
• 80791-94-2
• NSC 382454
• 2(1H)-Pyrimidinone, 1-(2-chloro-2-deoxy-.beta.-L-ribofuranosyl)-3,4-dihydro-4-imino-5-iodo-
• DS-003217
•  

• Inchi： 1S/C9H11ClIN3O4/c10-5-6(16)4(2-15)18-8(5)14-1-3(11)7(12)13-9(14)17/h1,4-6,8,15-16H,2H2,(H2,12,13,17)/t4-,5-,6-,8-/m0/s1
• InChI Key： XHGDZEOKQCXKNX-TYQACLPBSA-N
• SMILES： IC1C(N)=NC(N(C=1)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)Cl)=O

Computed Properties

• Exact Mass: 386.94828g/mol
• Monoisotopic Mass: 386.94828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides